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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003 Get Quote

Essential Safety and Handling of Cyclopropylmethyl
bromide-d4
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemical reagents like Cyclopropylmethyl bromide-d4 is paramount.

This document provides immediate, essential safety and logistical information, including

detailed operational and disposal plans, to support laboratory safety and chemical handling

protocols.

Hazard Identification and Classification
Cyclopropylmethyl bromide-d4 is the deuterium-labeled version of Cyclopropylmethyl

bromide. While specific safety data for the deuterated compound is limited, the safety profile is

expected to be very similar to its non-deuterated counterpart. Based on available data for

Cyclopropylmethyl bromide, the primary hazards are:

Flammability: It is a flammable liquid and vapor.[1][2][3]

Health Hazards: It can be harmful if swallowed, cause skin irritation, and result in serious eye

irritation.[2][3]

GHS Hazard Statements:

H226: Flammable liquid and vapor.
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Hazard Category Classification

Flammable liquids Category 3

Acute oral toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling Cyclopropylmethyl bromide-d4. The following table summarizes the

recommended PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or when there is a

significant splash hazard.

Must be tested and approved

under appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

Hands Chemically resistant gloves.

The selection should be based

on the specific hazards,

duration of use, and physical

conditions of the workplace.

Body

Laboratory coat and close-toed

footwear are the minimum

requirements. For larger scale

operations, a PVC apron or a

full protective suit may be

required.

Protective clothing must be

selected based on the hazards

present in the workplace.

Respiratory

Use is not typically required

under normal conditions with

adequate engineering controls.

However, if ventilation is

insufficient, a respirator may

be necessary.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88 standards should be

followed if a respirator is

needed.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict, step-by-step operational plan ensures the safe handling of

Cyclopropylmethyl bromide-d4 from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.
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Ensure that an eyewash station and a safety shower are in close proximity to the

workstation.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers when transferring material to prevent static discharge.

2. Handling the Chemical:

Avoid contact with skin, eyes, and personal clothing.

Wear the appropriate personal protective equipment as outlined in the table above.

Use spark-proof tools when handling the container.

Keep the container tightly closed when not in use.

Avoid smoking, naked lights, or any other sources of ignition in the handling area.

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Store away from incompatible substances such as strong oxidizing agents and strong bases.

4. In Case of a Spill:

Remove all sources of ignition.

Ventilate the area.

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.

Collect the absorbed material into a suitable, closed container for disposal.

Disposal Plan
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Proper disposal of Cyclopropylmethyl bromide-d4 and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., absorbent

pads, gloves), in a designated, properly labeled, and sealed container.

2. Disposal Procedure:

Dispose of the chemical waste at an approved waste disposal plant.

Consult and adhere to all local, state, and federal regulations for hazardous waste disposal.

Do not pour the chemical down the drain.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of Cyclopropylmethyl
bromide-d4 in a laboratory setting.
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Safe Handling Workflow for Cyclopropylmethyl bromide-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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